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Compound of Interest

Compound Name: endo-Tetrahydrodicyclopentadiene

Cat. No.: B1210996 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Endo-
Tetrahydrodicyclopentadiene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of

endo-tetrahydrodicyclopentadiene, a key physical property for its application in various

research and development fields. This document outlines the empirical data, the methodologies

for their determination, and a logical workflow for these experimental processes.

Physicochemical Data of Endo-
Tetrahydrodicyclopentadiene
Endo-tetrahydrodicyclopentadiene, also known as endo-Tricyclo[5.2.1.0²,⁶]decane, is a

saturated hydrocarbon with the molecular formula C₁₀H₁₆.[1] Its thermal properties are critical

for handling, storage, and application in chemical synthesis and materials science.

Quantitative Data Summary
The melting and boiling points of endo-tetrahydrodicyclopentadiene are summarized in the

table below. The data is compiled from various chemical suppliers and databases.
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Property Value

Melting Point 75 - 79 °C

Boiling Point 192 °C

References: Melting Point:[1][2][3][4][5][6][7], Boiling Point:[1][2][3][5][6][7][8]

Experimental Protocols for Determination of Melting
and Boiling Points
The following sections detail the standard laboratory procedures for determining the melting

and boiling points of a solid compound like endo-tetrahydrodicyclopentadiene.

Melting Point Determination
The melting point of a crystalline solid is the temperature at which it transitions from a solid to a

liquid phase. This is a crucial indicator of purity.

Apparatus:

Capillary tubes

Melting point apparatus (e.g., Thiele tube with oil bath or a digital melting point device)

Thermometer

Mortar and pestle

Procedure:

Sample Preparation: A small amount of dry endo-tetrahydrodicyclopentadiene is finely

ground using a mortar and pestle. The powdered sample is then packed into a capillary tube

to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block or oil bath of the melting

point apparatus. The thermometer is positioned so that the bulb is level with the sample.
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Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has melted into a

clear liquid is recorded as the end of the melting range. For a pure substance, this range is

typically narrow (0.5 - 1 °C).

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thiele tube or other heating bath

Thermometer

Beaker

Procedure:

Sample Preparation: A small amount (approximately 0.5 mL) of liquid sample is required.

Since endo-tetrahydrodicyclopentadiene is a solid at room temperature, it must first be

melted.

Apparatus Setup: The melted sample is placed in a small test tube. A capillary tube, sealed

at one end, is inverted and placed into the test tube with the open end submerged in the

liquid. The test tube is then attached to a thermometer and placed in a heating bath.

Heating: The heating bath is gently heated. As the temperature rises, a stream of bubbles

will emerge from the open end of the capillary tube.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1210996?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Observation: Heating is continued until a rapid and continuous stream of bubbles is

observed. The heat is then removed, and the bath is allowed to cool slowly.

Recording the Boiling Point: The temperature at which the bubbling stops and the liquid

begins to enter the capillary tube is recorded as the boiling point.

Logical Workflow for Physicochemical Analysis
The following diagram illustrates the logical workflow for the experimental determination of the

melting and boiling points of a chemical compound such as endo-
tetrahydrodicyclopentadiene.

Melting Point Determination Boiling Point Determination
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Heating in Apparatus

Observation of Phase Change
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Final Physicochemical Profile
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Compound: endo-Tetrahydrodicyclopentadiene
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Caption: Workflow for Melting and Boiling Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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